3-(1H-Imidazol-2-yl)oxolan-3-amine

• Molecular Formula: C7H11N3O
• Molecular Weight: 153.18 g/mol
• IUPAC Name: 3-(1H-imidazol-2-yl)oxolan-3-amine
• InChI: InChI=1S/C7H11N3O/c8-7(1-4-11-5-7)6-9-2-3-10-6/h2-3H,1,4-5,8H2,(H,9,10)
• InChI Key: BDQOAGGSRPYRPG-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1(C2=NC=CN2)N

Description

3-(1H-Imidazol-2-yl)oxolan-3-amine is a bicyclic organic compound featuring an oxolane (tetrahydrofuran) ring fused to an imidazole moiety via a shared carbon atom at position 3, with an amine group attached to the same carbon (Figure 1). Its molecular formula is C₇H₁₁N₃O, and it is commercially available as a dihydrochloride salt (CID: 130813099) for use as a building block in organic synthesis . The compound’s SMILES notation (C1COCC1(C2=NC=CN2)N) and InChIKey (BDQOAGGSRPYRPG-UHFFFAOYSA-N) confirm its stereochemical and functional group arrangement .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1H-Imidazol-2-yl)oxolan-3-amine typically involves the cyclization of appropriate precursors. One common method includes the reaction of imidazole derivatives with oxirane compounds under controlled conditions. The reaction is often catalyzed by acids or bases to facilitate the cyclization process .

Industrial Production Methods

Industrial production of 3-(1H-Imidazol-2-yl)oxolan-3-amine may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through crystallization or chromatography to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

3-(1H-Imidazol-2-yl)oxolan-3-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: The imidazole ring allows for substitution reactions, where different substituents can be introduced.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Halogenating agents and nucleophiles are often employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can introduce various functional groups into the imidazole ring .

Scientific Research Applications

3-(1H-Imidazol-2-yl)oxolan-3-amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of new materials and as a catalyst in various chemical reactions

Mechanism of Action

The mechanism of action of 3-(1H-Imidazol-2-yl)oxolan-3-amine involves its interaction with specific molecular targets. The imidazole ring can bind to enzymes and receptors, modulating their activity. This interaction can affect various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Key Observations:

• Structural Complexity: The Factor Xia inhibitor derivative () exhibits higher structural complexity with an indolizinone scaffold, enabling selective enzyme inhibition, unlike the simpler fused-ring system of the target compound .
• Solubility : The dihydrochloride form of 3-(1H-Imidazol-2-yl)oxolan-3-amine likely offers superior aqueous solubility compared to its free base and the methyl-linked analogue (), which has predicted solubility limitations .
• Synthetic Utility : While the target compound and 3-(1H-Imidazol-2-yl)-1-propanamine () serve as building blocks, the latter’s shorter carbon chain may limit its versatility in multi-step syntheses .

Physicochemical Properties

• pKa : The methyl-linked analogue () has a predicted pKa of 8.42, suggesting moderate basicity, whereas data for the target compound’s amine group is unavailable .
• Thermal Stability : The propanamine derivative () lacks reported thermal data, but its lower molar mass may correlate with higher volatility compared to the oxolane-containing compounds .

Biological Activity

3-(1H-Imidazol-2-yl)oxolan-3-amine is a compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by an imidazole moiety and an oxolane ring, is being investigated for its roles in various biochemical pathways, including enzyme inhibition and receptor interactions. This article reviews the biological activity of 3-(1H-Imidazol-2-yl)oxolan-3-amine, summarizing recent research findings, mechanisms of action, and potential therapeutic applications.

The biological activity of 3-(1H-Imidazol-2-yl)oxolan-3-amine is primarily attributed to its interaction with specific molecular targets. Compounds with similar structures have been found to inhibit various proteins, including p97, which plays a role in protein degradation and signal transduction pathways. The imidazole ring is known for its ability to form hydrogen bonds and π–π stacking interactions with target proteins, facilitating binding and subsequent inhibition of enzymatic activity .

Key Mechanisms Include:

• Enzyme Inhibition: The compound may act as an inhibitor by binding to active sites on enzymes, thus preventing substrate interaction and altering metabolic pathways.
• Receptor Modulation: Similar compounds have shown potential as ligands for receptors, influencing cellular signaling cascades.

Biological Activities

Research indicates that 3-(1H-Imidazol-2-yl)oxolan-3-amine exhibits a range of biological activities:

Activity	Description
Antimicrobial	Compounds with similar structures have demonstrated antimicrobial effects.
Anticancer Potential	Imidazole derivatives are being explored for their anticancer properties through inhibition of angiogenesis and tumor growth .
Enzyme Interaction	Used in biochemical assays to study enzyme activity and protein interactions.

1. Enzyme Inhibition Studies

A study focused on the inhibitory effects of imidazole derivatives on lysosomal phospholipase A2 (PLA2G15), revealing that several compounds inhibited this enzyme effectively. The implications suggest potential therapeutic applications in managing drug-induced phospholipidosis .

2. Anticancer Research

Research has highlighted the anticancer properties of imidazole-based compounds. One study reported that specific imidazoles inhibited KRAS/Wnt signaling pathways, demonstrating significant antiangiogenic effects in vitro. This indicates a promising avenue for developing cancer therapeutics based on the structural framework of 3-(1H-Imidazol-2-yl)oxolan-3-amine .

Synthesis and Applications

The synthesis of 3-(1H-Imidazol-2-yl)oxolan-3-amine involves multi-step organic reactions starting from readily available precursors. Its applications span across various fields:

Field	Application
Medicinal Chemistry	Development of new drugs targeting specific enzymes or receptors.
Biochemical Research	Utilized in studies assessing enzyme kinetics and protein interactions.
Pharmaceutical Industry	Potential role as a building block for more complex therapeutic agents.